3-(1-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C18H19FN4O5S/c1-10-16(11(2)28-21-10)29(26,27)22-7-5-13(6-8-22)23-17(24)14-9-12(19)3-4-15(14)20-18(23)25/h3-4,9,13H,5-8H2,1-2H3,(H,20,25)
• InChI Key: BESMCNBWMAHMBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O
• Molecular Formula: C18H19FN4O5S
• Molecular Weight: 422.4 g/mol

Description

3-(1-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H19FN4O5S and its molecular weight is 422.43. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Transformation

• Dichotomy in the Ring Opening Reaction of Related Compounds : Research involving similar compounds like 5-[(2-Furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione indicates their potential in chemical synthesis, particularly in ring-opening reactions and the formation of stable cyclopentenyl derivatives (Šafár̆ et al., 2000).

Antitumor Activity

• Design and Evaluation as Antitumor Agents : Similar quinazolinedione derivatives have been synthesized and evaluated for their potential as antitumor agents. Compounds like triazolyl- and triazinyl-quinazolinediones showed significant potency against human colon carcinoma and hepatocellular carcinoma, indicating the potential of related compounds in cancer research (Al-Romaizan et al., 2019).

Antiviral Activity

• Synthesis and Antiviral Activity : Research on similar compounds, such as bis((2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)alkyl)disulfane and 3-(mercaptoalkyl)quinazolin-2,4(1H,3H)-dione, revealed significant antiviral activity against DNA- and RNA-viruses, suggesting the potential use of related compounds in antiviral drug development (Gütschow et al., 1995).

Photo-Induced Electron Transfer

• Luminescent Properties and Electron Transfer : Studies on naphthalimide compounds with piperazine substituent have shown interesting luminescent properties and photo-induced electron transfer, suggesting similar applications for related quinazoline compounds in material science and photophysics (Gan et al., 2003).

Synthesis of Novel Derivatives

• Synthesis of Novel Derivatives : Research into the synthesis of novel pyrazolopyridine derivatives and related compounds demonstrates the versatility of these chemicals in creating a variety of novel compounds with potential applications in drug development and other areas of chemical research (Gouda, 2012).